Cas no 55271-46-0 (4-amino-2,3-dihydropyridazin-3-one)

• Product Name: 4-amino-2,3-dihydropyridazin-3-one
• CAS No: 55271-46-0
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD11520593
• CID: 836073
• PubChem ID: 11194305
• Update Time: 2025-04-19

4-amino-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 4-amino-
• 3(2H)-Pyridazinone,4-amino-(6CI,9CI)
• 4-amino-3(2H)-Pyridazinone
• 4-aminopyridazin-3-ol
• 5-amino-1H-pyridazin-6-one
• 4-amino-2,3-dihydropyridazin-3-one
• 5-Aminopyridazin-6(1H)-one
• 4-amino-3-pyridazinol
• DS-15879
• AKOS016003344
• Z3034935799
• 55271-46-0
• MFCD11520593
• SCHEMBL1994489
• AKOS006279555
• DTXSID00458229
• AC-907/34115022
• CS-0093857
• EN300-4274974
• 4-amino-2H-pyridazin-3-one
• SB12782
• DB-028216

• MDL： MFCD11520593
• Inchi： 1S/C4H5N3O/c5-3-1-2-6-7-4(3)8/h1-2H,(H2,5,6)(H,7,8)
• InChI Key： VROMXVIODDASTK-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=NN1)N

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 71.77000
• LogP: -0.06670

4-amino-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones